Cas no 2138285-87-5 (1H-Pyrazole-5-carboxylic acid, 1-(1-methylethyl)-4-nitro-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 1-(1-methylethyl)-4-nitro-3-(trifluoromethyl)-
• CAS No: 2138285-87-5
• MF: C₈H₈F₃N₃O₄
• MW: 267.16203212738
• CID: 5268431
• Update Time: 2025-05-25

1H-Pyrazole-5-carboxylic acid, 1-(1-methylethyl)-4-nitro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-(1-methylethyl)-4-nitro-3-(trifluoromethyl)-

• Inchi： 1S/C8H8F3N3O4/c1-3(2)13-5(7(15)16)4(14(17)18)6(12-13)8(9,10)11/h3H,1-2H3,(H,15,16)
• InChI Key： HASGLYSADYHFOG-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C(O)=O)=C([N+]([O-])=O)C(C(F)(F)F)=N1

Additional information on 1H-Pyrazole-5-carboxylic acid, 1-(1-methylethyl)-4-nitro-3-(trifluoromethyl)-

Recent Advances in the Study of 1H-Pyrazole-5-carboxylic acid, 1-(1-methylethyl)-4-nitro-3-(trifluoromethyl)- (CAS: 2138285-87-5)

The compound 1H-Pyrazole-5-carboxylic acid, 1-(1-methylethyl)-4-nitro-3-(trifluoromethyl)- (CAS: 2138285-87-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 1H-Pyrazole-5-carboxylic acid derivatives, particularly those containing nitro and trifluoromethyl substituents. The presence of these functional groups enhances the compound's reactivity and bioactivity, making it a promising candidate for further investigation. Researchers have successfully synthesized this compound using multi-step organic reactions, with optimized conditions to improve yield and purity. The synthetic pathway typically involves the nitration and trifluoromethylation of a pyrazole core, followed by carboxylation and purification steps.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1H-Pyrazole-5-carboxylic acid, 1-(1-methylethyl)-4-nitro-3-(trifluoromethyl)- exhibits moderate inhibitory effects on certain enzymes and receptors implicated in inflammatory and oncogenic pathways. Specifically, the compound has shown affinity towards kinases and G-protein-coupled receptors (GPCRs), suggesting its potential as a lead compound for developing novel therapeutics. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacological profile.

The potential applications of this compound extend beyond its immediate biological activity. Its structural features make it a valuable building block for the design of more complex molecules with enhanced properties. For instance, researchers are exploring its incorporation into larger scaffolds to improve selectivity and potency against specific targets. Additionally, its stability under physiological conditions makes it a suitable candidate for formulation studies, with ongoing research into its pharmacokinetics and toxicity profiles.

In conclusion, 1H-Pyrazole-5-carboxylic acid, 1-(1-methylethyl)-4-nitro-3-(trifluoromethyl)- (CAS: 2138285-87-5) represents a promising area of research in chemical biology and drug discovery. Its unique structural attributes, combined with its demonstrated bioactivity, position it as a valuable tool for developing new therapeutic agents. Future studies should focus on expanding its synthetic applications, deepening the understanding of its biological mechanisms, and exploring its potential in clinical settings. The continued investigation of this compound is expected to yield significant contributions to the field of medicinal chemistry.